2-Propylpiperidin-1-ium;bromide

• IUPAC Name: 2-propylpiperidin-1-ium;bromide
• InChI: InChI=1S/C8H17N.BrH/c1-2-5-8-6-3-4-7-9-8;/h8-9H,2-7H2,1H3;1H
• InChI Key: BWMPAYPMHXMUAF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCCC[NH2+]1.[Br-]
• Molecular Formula: C8H18BrN
• Molecular Weight: 208.14 g/mol

Description

2-Propylpiperidin-1-ium;bromide (systematic name: 2-(bromomethyl)-1-(propan-2-yl)piperidine hydrobromide) is a quaternary ammonium salt featuring a piperidine core substituted with a bromomethyl group and an isopropyl moiety. Its molecular formula is C₈H₁₈BrN, with a molecular weight of 208.14 g/mol . The compound is cataloged as a specialty chemical, though detailed safety data (e.g., toxicity, handling protocols) remain unspecified in publicly available literature . Structurally, the piperidine ring’s quaternization imparts cationic character, making it relevant for applications such as phase-transfer catalysis, surfactant synthesis, or intermediates in organic reactions. However, its pharmacological or biomedical utility is less documented compared to structurally related neuromuscular blocking agents like rocuronium or vecuronium bromide.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Propylpiperidin-1-ium;bromide with three classes of analogous compounds: neuromuscular blockers , simple quaternary ammonium salts , and piperidine derivatives . Key distinctions in structure, properties, and applications are highlighted.

Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Primary Applications	Pharmacokinetic/Functional Data
2-Propylpiperidin-1-ium;bromide	C₈H₁₈BrN	208.14	Piperidine core, bromomethyl, isopropyl	Catalysis, synthetic intermediates	Not available
Rocuronium Bromide	C₃₂H₅₃BrN₂O₄	609.70	Steroid backbone, tetrahydroisoquinoline	Neuromuscular blockade (surgery)	Onset: 60–90 sec; dose: 0.6 mg/kg
Vecuronium Bromide	C₃₄H₅₇BrN₂O₄	637.73	Aminosteroid, bicyclic structure	Neuromuscular blockade (longer duration)	Onset: 2–3 min; dose: 0.12 mg/kg
Tetrabutylammonium Bromide	C₁₆H₃₆BrN	322.37	Simple tetraalkylammonium	Phase-transfer catalyst, electrolyte	N/A (industrial use)

Key Observations:

• Structural Complexity: Unlike rocuronium and vecuronium (which feature steroid-derived frameworks), 2-Propylpiperidin-1-ium;bromide has a simpler piperidine backbone.
• Pharmacological Relevance : Rocuronium and vecuronium are optimized for rapid neuromuscular blockade with hemodynamic stability , whereas 2-Propylpiperidin-1-ium;bromide lacks documented neuromuscular activity.
• Industrial vs. Clinical Use : Tetrabutylammonium bromide shares 2-Propylpiperidin-1-ium;bromide’s role in catalysis but differs in alkyl chain length, affecting solubility and reactivity.

Physicochemical Properties

Property	2-Propylpiperidin-1-ium;bromide	Rocuronium Bromide	Vecuronium Bromide	Tetrabutylammonium Bromide
Water Solubility	Moderate (inferred)	High	High	High
Stability	Stable under anhydrous conditions	Photodegradable	Stable in solution	Hygroscopic
Melting Point	Not reported	160–165°C	227–229°C	103°C

Insights:

• The high water solubility of rocuronium and vecuronium supports intravenous administration, whereas 2-Propylpiperidin-1-ium;bromide’s moderate solubility aligns with its use in organic solvents for catalysis.